Cas no 32101-51-2 (Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-)

• Product name: Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-
• CAS No: 32101-51-2
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239
• CID: 321078
• PubChem ID: 275208

Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-
• 1-[3-(2,4-dinitrophenoxy)phenyl]ethanone
• 1-[3-(2,4-Dinitro-phenoxy)-phenyl]-aethanon
• 1-[3-(2,4-dinitro-phenoxy)-phenyl]-ethanone
• AC1L5H8B
• AC1Q20X8
• AR-1B9106
• CTK4G8209
• KST-1B3070
• NSC121895
• SR-01000107388-1
• SR-01000107388
• NSC-121895
• 32101-51-2
• AJ-292/40927072
• 1-[3-(2,4-DINITROPHENOXY)PHENYL]ETHAN-1-ONE
• AKOS003646656
• DTXSID40298242

• Inchi： InChI=1S/C14H10N2O6/c1-9(17)10-3-2-4-12(7-10)22-14-6-5-11(15(18)19)8-13(14)16(20)21/h2-8H,1H3
• InChI Key： YILZHWDQPRZWAC-UHFFFAOYSA-N
• SMILES： [N+](C1C=C([N+]([O-])=O)C=CC=1OC1=CC=CC(C(=O)C)=C1)([O-])=O

Computed Properties

• Exact Mass: 302.0539
• Monoisotopic Mass: 302.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58
• LogP: 4.54430